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Compound of Interest

Compound Name: NITROMIFENE

Cat. No.: B1215187 Get Quote

Nitromifene's Receptor Cross-Reactivity: A
Comparative Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-reactivity of nitromifene with various

hormone receptors. Nitromifene, a nonsteroidal selective estrogen receptor modulator

(SERM), is primarily known for its antagonist activity at the estrogen receptor (ER).[1][2]

Understanding its potential interactions with other hormone receptors, such as the

progesterone receptor (PR) and the androgen receptor (AR), is crucial for a comprehensive

assessment of its pharmacological profile and potential off-target effects.

Quantitative Analysis of Receptor Binding Affinity
While nitromifene's interaction with the estrogen receptor has been characterized, a

comprehensive search of publicly available scientific literature did not yield specific quantitative

data (e.g., IC50, Ki, or Relative Binding Affinity) for the cross-reactivity of nitromifene with the

progesterone and androgen receptors. The following tables are presented to highlight this data

gap and to provide a framework for future comparative studies.

Table 1: Competitive Binding Affinity of Nitromifene for the Estrogen Receptor α (ERα)
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Compound Receptor Assay Type IC50 / Ki / RBA
Reference
Compound

Nitromifene (CI-

628)

Estrogen

Receptor α

Competitive

Binding

Data not

explicitly

quantified in

reviewed

sources, but

shown to

displace

estradiol.[1]

Estradiol

Metabolite of

Nitromifene

(Compound 6)

Rat Uterine

Cytosol Estrogen

Receptor

Competitive

Binding

Slightly greater

affinity than

nitromifene.

Nitromifene

Metabolite of

Nitromifene

(Compound 2)

Rat Uterine

Cytosol Estrogen

Receptor

Competitive

Binding

No appreciable

binding up to 1 x

10-6 M.

Not Applicable

Table 2: Competitive Binding Affinity of Nitromifene for the Progesterone Receptor (PR)

Compound Receptor Assay Type IC50 / Ki / RBA
Reference
Compound

Nitromifene (CI-

628)

Progesterone

Receptor

Competitive

Binding

Data Not

Available

Progesterone /

R5020

Table 3: Competitive Binding Affinity of Nitromifene for the Androgen Receptor (AR)

Compound Receptor Assay Type IC50 / Ki / RBA
Reference
Compound

Nitromifene (CI-

628)

Androgen

Receptor

Competitive

Binding

Data Not

Available

Dihydrotestoster

one (DHT) /

R1881
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Hormone Receptor Signaling Pathways
The following diagrams illustrate the generalized signaling pathways for the estrogen,

progesterone, and androgen receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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